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Compound of Interest

Compound Name: Heptadecanal

Cat. No.: B146464

The disposal of chemical waste, including the long-chain aldehyde Heptadecanal, is a critical
component of laboratory safety and environmental compliance. For researchers and drug
development professionals, adherence to established protocols is paramount to ensure a safe
work environment and prevent ecological contamination. All chemical waste should be treated
as hazardous unless explicitly determined otherwise by an institution's environmental health
and safety office.[1]

Immediate Safety & Handling Precautions

Before beginning any disposal-related activities, it is crucial to handle Heptadecanal with
appropriate care. Always consult the specific Safety Data Sheet (SDS) provided by the
manufacturer.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including nitrile gloves, safety
goggles with side shields, and a laboratory coat.[2][3]

o Ventilation: Handle Heptadecanal in a well-ventilated area, such as a chemical fume hood,
to avoid the formation and inhalation of dust or aerosols.[4]

e Ignition Sources: Use non-sparking tools and prevent fire caused by electrostatic discharge,
as is prudent with many organic chemicals.[4]

e Avoid Contact: Prevent direct contact with skin and eyes.[4]
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Heptadecanal: Physical and Chemical Properties

A summary of Heptadecanal's key properties is provided below. This information is essential

for its safe handling and proper waste characterization.

Property

Value

Chemical Name

Heptadecanal

Synonyms n-Heptadecanal, Heptadecyl aldehyde
CAS Number 629-90-3

Molecular Formula C17H340

Molecular Weight 254.45 g/mol

Physical State

Solid, White to Off-White Low-Melting

Crystalline Powder

Melting Point 34-39°C
Boiling Point 317 -319 °C
Solubility Insoluble in water; Soluble in alcohol

(Data sourced from ChemicalBook Safety Data Sheet and other chemical suppliers)[4]

Step-by-Step Disposal Protocol

The disposal of Heptadecanal must follow a structured process to ensure safety and

regulatory compliance. This process begins with waste characterization and ends with

documented, compliant disposal managed by your institution.

Step 1: Waste Characterization and Segregation

o Assume Hazardous: Unless confirmed otherwise by your institution's Environmental Health
and Safety (EHS) department (also known as OCRS or EHRS), all laboratory chemical
waste, including Heptadecanal, should be managed as hazardous waste.[1] The

responsibility for waste determination lies with the generator.[2]
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Segregate Waste: Do not mix Heptadecanal waste with incompatible materials such as
strong oxidizing agents, acids, or bases.[3][5] It should be collected in a dedicated waste
container to prevent dangerous reactions.[2][3] If it is mixed with other solvents, the entire
mixture must be characterized and disposed of based on its most hazardous component.[2]

Step 2: Container Selection and Labeling

Use a Compatible Container: Collect Heptadecanal waste in a chemically compatible
container that is in good condition and has a secure, screw-top lid.[1][6] Plastic containers
are often preferred.[7] The original product container is an excellent choice for waste
accumulation.[1]

Label Immediately: Affix a hazardous waste tag or label to the container as soon as the first
drop of waste is added.[1] The label must be filled out completely and clearly, including:

The words "Hazardous Waste"

[¢]

[e]

The full chemical name: "Heptadecanal"

o

All chemical constituents and their approximate percentages if it is a mixture.[3]

[¢]

The specific hazards associated with the chemical (e.g., "Skin Irritant").

Step 3: Accumulation and Storage

Designated Storage Area: Store the waste container in a designated Satellite Accumulation
Area (SAA) within the lab, at or near the point of generation.[5][7]

Keep Containers Closed: Waste containers must remain tightly sealed at all times, except
when adding waste.[1][7]

Secondary Containment: All liquid waste containers should be stored in secondary
containment, such as a chemical-resistant tub or tray, to contain any potential leaks or spills.

[1]

Step 4: Arranging for Disposal
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Contact EHS: Do not dispose of Heptadecanal down the drain or in the regular trash.[4] This
can violate regulations and harm the environment.[2]

Schedule a Pickup: Once the container is full or you are ready to have it removed, contact
your institution's EHS department to schedule a waste pickup.[2][7] They will manage the

subsequent transport and final disposal at a licensed chemical destruction plant, likely via
controlled incineration.[4]

Emergency Procedures
Spill Response

Small Spills: Alert personnel in the area. Wearing appropriate PPE, prevent the spread of
dust.[4] Collect the solid material using non-sparking tools and place it into a sealed, labeled
container for disposal as hazardous waste.[3][4] Clean the spill area thoroughly.

Large Spills: Evacuate the area immediately. Alert your supervisor and contact the
institutional EHS department for emergency response.[3]

First Aid Measures

Skin Contact: Immediately take off contaminated clothing. Wash the affected area with soap
and plenty of water. Consult a doctor if irritation occurs.[4]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes, removing contact
lenses if present and easy to do. Seek immediate medical attention.[4]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a poison control center
or doctor immediately.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and seek
medical attention.[4]

Disposal of Empty Heptadecanal Containers

An empty container that previously held Heptadecanal must be properly decontaminated

before being disposed of as regular trash.
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o Triple Rinse: Rinse the container three times with a suitable solvent (e.g., a water-soluble
solvent like acetone, since Heptadecanal is soluble in alcohol).[8][9]

o Collect Rinseate: The first rinseate is considered hazardous waste and must be collected in
your designated Heptadecanal (or non-halogenated solvent) waste container.[6][8][10]
Subsequent rinses may also need to be collected, depending on institutional policy.[6]

o Deface Label: Completely remove or deface the original chemical label so that it is no longer
identifiable.[8][10]

e Final Disposal: Write "EMPTY" on the container and dispose of it in the regular trash, or with
broken glass if applicable.[8][9]

/I Connections start -> ppe [label="Step 1"]; ppe -> container [label="Step 2"]; container ->
labeling [label="Step 3"]; labeling -> storage [label="Step 4"]; storage -> containment [label="If
Liquid"]; storage -> segregate; containment -> segregate; segregate -> request [label="Step
5"]; request -> contact_ehs [label="Action"]; contact_ehs -> end; } } Caption: Heptadecanal
Disposal Workflow Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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